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Compound of Interest

Compound Name: Tin(ll) palmitate

Cat. No.: B1616278

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the core physical properties of
Tin(ll) palmitate powder. Tin(ll) palmitate, also known as stannous palmitate, is a metal
carboxylate with applications in various industrial and research fields. A thorough
understanding of its physical characteristics is essential for its proper handling, formulation, and
application in drug development and materials science. This document outlines its key physical
attributes, provides detailed experimental protocols for their determination, and presents a
logical workflow for the physical characterization of this compound.

Core Physical Properties

Tin(ll) palmitate is a fine powder at room temperature. Its fundamental physical characteristics
are summarized below.

General Properties

o Chemical Name: Tin(ll) palmitate[1]

e Synonyms: Stannous palmitate, Stannous hexadecanoate, Tin dipalmitate, Hexadecanoic
acid, tin(2+) salt[1][2]

e CAS Number: 35104-88-2[1][3]
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e Molecular Formula: Cs2He204Sn[1]

e Molecular Weight: 629.54 g/mol [1]

Tabulated Physical Data

The quantitative physical properties of Tin(ll) palmitate powder are presented in Table 1 for
easy reference and comparison. It is important to note that some physical properties, such as
boiling point and specific density values, are not readily available in the published literature.

Property Value Source(s)
Appearance White to beige fine powder [3]

Melting Range 290 °C [3]

Boiling Point Data not available [2][4]
Density (Bulk) Data not available [2][4]
Solubility in Water Data not available [2][4]

Experimental Protocols

This section details the methodologies for determining the key physical properties of Tin(ll)
palmitate powder. These protocols are based on standard laboratory procedures.

Determination of Melting Point (Capillary Method)

The melting point of Tin(ll) palmitate powder can be determined using the capillary method
with a melting point apparatus.

Apparatus and Materials:
e Melting point apparatus
o Capillary tubes (closed at one end)

» Tin(ll) palmitate powder sample
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Spatula

Mortar and pestle (if sample is not a fine powder)

Procedure:

Ensure the Tin(ll) palmitate sample is completely dry and in a fine powder form. If
necessary, gently grind the sample using a mortar and pestle.

Load the capillary tube by pressing the open end into the powder sample.

Invert the tube and tap it gently on a hard surface to pack the powder into the closed end.
The packed sample height should be between 2-3 mm.

Place the loaded capillary tube into the heating block of the melting point apparatus.

Set the apparatus to heat rapidly to a temperature approximately 10-15°C below the
expected melting point of 90°C.

Once the temperature is near the expected melting point, reduce the heating rate to
approximately 1-2°C per minute to ensure thermal equilibrium.

Observe the sample through the magnifying lens. Record the temperature at which the first
droplet of liquid appears (the onset of melting) and the temperature at which the entire
sample becomes a clear liquid (the clear point). The range between these two temperatures
is the melting range.

Determination of Bulk Density (ASTM D1895)

The bulk density of Tin(ll) palmitate powder can be determined using a standardized method
such as ASTM D1895, which is suitable for fine powders.[5][6]

Apparatus and Materials:

Funnel (specified by ASTM D1895, Method A for fine powders)

Measuring cup of a specific volume (e.g., 100 cm?)
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Stand to hold the funnel at a specified height above the measuring cup

Spatula or straightedge

Balance (accurate to 0.1 g)

Tin(ll) palmitate powder sample

Procedure:

¢ Weigh the empty measuring cup and record its mass (M1).

o Place the measuring cup on a level surface directly below the funnel.

o Close the funnel orifice and pour the Tin(ll) palmitate powder into the funnel.

e Open the orifice to allow the powder to flow freely into the measuring cup until it overflows.

e Once the cup is full, level the powder with the rim of the cup using a straightedge, taking
care not to compact the powder.

* Weigh the measuring cup with the powder and record the mass (Mz).
o Calculate the mass of the powder in the cup (M = Mz - M1).

o The bulk density is calculated by dividing the mass of the powder by the known volume of
the cup (V): Bulk Density = M / V.

Determination of Solubility

A gualitative and semi-quantitative assessment of the solubility of Tin(ll) palmitate powder in
various solvents can be performed.

Apparatus and Materials:
o Test tubes and rack

e \ortex mixer
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Water bath or shaker

Selection of solvents (e.g., water, ethanol, methanol, acetone, toluene)

Tin(ll) palmitate powder sample

Balance

Procedure:

Add a small, accurately weighed amount of Tin(ll) palmitate powder (e.g., 10 mg) to a test
tube.

e Add a specific volume of the chosen solvent (e.g., 1 mL) to the test tube.
o Agitate the mixture vigorously using a vortex mixer for 1-2 minutes.

o Observe the solution for any undissolved solid. If the solid dissolves completely, the
substance is soluble at that concentration.

« If the solid is not fully dissolved, the mixture can be gently heated in a water bath or placed in
a shaker for an extended period to facilitate dissolution.

o Record the observations for each solvent, noting whether the powder is insoluble, sparingly
soluble, or soluble. For a more quantitative analysis, a saturated solution can be prepared,
and the concentration of the dissolved solute can be determined analytically after filtration.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the comprehensive physical
characterization of a powder sample such as Tin(ll) palmitate.
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Caption: Workflow for the physical characterization of Tin(ll) palmitate powder.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Powder]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1616278#physical-properties-of-tin-ii-palmitate-
powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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